Cas no 1236409-39-4 (Isobenzofuran, 5-bromo-1,3-dihydro-1,1-dimethyl-)

• Product Name: Isobenzofuran, 5-bromo-1,3-dihydro-1,1-dimethyl-
• CAS No: 1236409-39-4
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 5830449
• PubChem ID: 68488208
• Update Time: 2026-03-11

Isobenzofuran, 5-bromo-1,3-dihydro-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran, 5-bromo-1,3-dihydro-1,1-dimethyl-
• 5-bromo-1,3-dihydro-1,1-dimethylisobenzofuran
• 5-bromo-1,1-dimethyl-1,3-dihydro-2-benzofuran
• 5-bromo-1,1-dimethyl-1,3-dihydroisobenzofuran
• SCHEMBL3036435
• 6-bromo-3,3-dimethyl-1H-2-benzofuran
• EN300-7466625
• 1236409-39-4
• QVNAEBWABGTMPA-UHFFFAOYSA-N
• DB-118311
• AT42932

• Inchi： 1S/C10H11BrO/c1-10(2)9-4-3-8(11)5-7(9)6-12-10/h3-5H,6H2,1-2H3
• InChI Key： QVNAEBWABGTMPA-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2=C(C=C(Br)C=C2)CO1

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2Ų

Additional information on Isobenzofuran, 5-bromo-1,3-dihydro-1,1-dimethyl-

Comprehensive Analysis of Isobenzofuran, 5-bromo-1,3-dihydro-1,1-dimethyl- (CAS 1236409-39-4)

The compound Isobenzofuran, 5-bromo-1,3-dihydro-1,1-dimethyl- (CAS 1236409-39-4) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This brominated isobenzofuran derivative features a distinctive dimethyl-substituted ring system, which contributes to its stability and reactivity. Researchers and industry professionals are increasingly interested in this compound for its role in pharmaceutical intermediates, material science, and organic synthesis.

One of the key reasons for the growing interest in Isobenzofuran, 5-bromo-1,3-dihydro-1,1-dimethyl- is its versatility. The presence of a bromine atom at the 5-position makes it a valuable building block for further functionalization, enabling the creation of more complex molecules. This characteristic aligns with current trends in green chemistry and sustainable synthesis, where efficient and selective modifications are highly sought after. Additionally, the compound's dimethyl groups enhance its lipophilicity, which can be advantageous in drug design and biomaterial development.

In the context of pharmaceutical research, CAS 1236409-39-4 has been explored as a precursor for bioactive molecules. Its isobenzofuran core is structurally similar to several natural products and pharmacophores, making it a promising candidate for the development of new therapeutic agents. Recent studies have highlighted its potential in targeting neurological disorders and inflammatory conditions, areas that are of high interest to both academia and the pharmaceutical industry. The compound's modularity also allows for easy integration into combinatorial chemistry approaches, which are widely used in drug discovery.

From a material science perspective, Isobenzofuran, 5-bromo-1,3-dihydro-1,1-dimethyl- offers intriguing possibilities. Its aromatic system and electron-rich nature make it suitable for use in organic electronics and optoelectronic devices. Researchers are investigating its incorporation into polymers and small-molecule semiconductors, where its properties could enhance charge transport and light absorption. This aligns with the global push toward renewable energy and energy-efficient technologies, as organic materials are increasingly seen as viable alternatives to traditional inorganic counterparts.

The synthesis and handling of CAS 1236409-39-4 require careful consideration of its chemical reactivity. Standard protocols often involve palladium-catalyzed cross-coupling reactions or nucleophilic substitutions to further modify the bromine site. These methods are well-documented in the literature and are compatible with modern high-throughput screening techniques. Moreover, the compound's stability under ambient conditions makes it a practical choice for laboratory use, though proper storage conditions should always be observed to maintain its integrity.

In terms of market trends, the demand for Isobenzofuran derivatives like 5-bromo-1,3-dihydro-1,1-dimethyl- is on the rise. This is driven by the expanding fine chemicals sector and the need for novel building blocks in research and development. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of their clients. Additionally, the rise of AI-driven drug discovery has created new opportunities for such molecules, as they can be rapidly screened and optimized using computational tools.

For those working with CAS 1236409-39-4, it is essential to stay updated on the latest safety guidelines and regulatory requirements. While the compound is not classified as hazardous under standard protocols, proper laboratory practices should always be followed. Resources such as Material Safety Data Sheets (MSDS) and peer-reviewed literature provide valuable information on its handling and disposal.

In conclusion, Isobenzofuran, 5-bromo-1,3-dihydro-1,1-dimethyl- (CAS 1236409-39-4) represents a fascinating area of study with broad applications across multiple disciplines. Its unique chemical structure, combined with its functional versatility, makes it a valuable asset in both academic and industrial settings. As research continues to uncover new uses for this compound, its importance in advanced materials and life sciences is likely to grow even further.